Cas no 158579-81-8 (2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene)
158579-81-8 structure
Product Name:2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene
CAS No:158579-81-8
MF:C7H3ClF3NO3
MW:241.551831483841
MDL:MFCD12032157
CID:1023898
PubChem ID:15528754
Update Time:2025-04-20
2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-nitro-1-(trifluoromethoxy)benzene
- 3-Chloro-4-(trifluoromethoxy)nitrobenzene
- 3-CHLORO-4-TRIFLUOROMETHOXYNITROBENZENE
- Benzene, 2-chloro-4-nitro-1-(trifluoromethoxy)-
- AK102216
- 5-NITRO-2-(TRIFLUOROMETHOXY)CHLOROBENZENE
- 2-CHLORO-4-NITRO-(TRIFLUOROMETHOXY)BENZENE
- 1-Chloro-5-nitro-2-(trifluoromethoxy)benzene
- KSC110G2B
- 7957AA
- AS00274
- SY020758
- AX8233755
- AB0056785
- ST24040344
- M
- CK2368
- SCHEMBL7686888
- MFCD12032157
- DTXSID30573696
- DS-3790
- XPGDBZMLVQPKOX-UHFFFAOYSA-N
- CS-0084334
- A883418
- 158579-81-8
- DB-330108
- AKOS015890639
- 2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene
-
- MDL： MFCD12032157
- Inchi： 1S/C7H3ClF3NO3/c8-5-3-4(12(13)14)1-2-6(5)15-7(9,10)11/h1-3H
- InChI Key： XPGDBZMLVQPKOX-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1OC(F)(F)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 240.97500
- Monoisotopic Mass: 240.9753551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 55
Experimental Properties
- Density: 1.572
- Boiling Point: 241 ºC
- Flash Point: 100 ºC
- PSA: 55.05000
- LogP: 3.67000
2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Alichem | A013026391-250mg |
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| Chemenu | CM249843-100g |
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$122 | 2021-06-16 | |
| Chemenu | CM249843-500g |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IB620-20g |
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| TRC | C014110-1g |
2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene |
158579-81-8 | 1g |
$ 64.00 | 2023-04-18 | ||
| TRC | C014110-5g |
2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene |
158579-81-8 | 5g |
$ 75.00 | 2023-04-18 | ||
| TRC | C014110-10g |
2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene |
158579-81-8 | 10g |
$ 87.00 | 2023-04-18 | ||
| Chemenu | CM249843-100g |
2-Chloro-4-nitro-1-(trifluoromethoxy)benzene |
158579-81-8 | 95+% | 100g |
$122 | 2022-06-12 |
2-chloro-4-nitro-1-(trifluoromethoxy)-Benzene Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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